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Compound of Interest

Compound Name: Cinnamyl propionate

Cat. No.: B7804193 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the safe disposal of cinnamyl propionate, a common fragrance and flavoring

agent. Adherence to these guidelines will help mitigate risks and ensure compliance with

institutional and regulatory safety standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle cinnamyl propionate with

appropriate Personal Protective Equipment (PPE) and safety measures.

Personal Protective Equipment (PPE): Always wear safety glasses with side shields or

goggles, chemical-resistant gloves (such as nitrile, neoprene, or PVC), and a lab coat or

long-sleeved clothing.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.

Ignition Sources: Cinnamyl propionate is a combustible liquid. Keep it away from heat,

sparks, open flames, and other sources of ignition.

Spontaneous Combustion Risk: Be aware that porous materials like paper towels or rags

soaked with cinnamyl propionate may spontaneously combust. Immediately place any
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such contaminated materials in a sealed, fireproof container for disposal.

Chemical and Physical Properties
A summary of key data for cinnamyl propionate is provided below.

Property Value Reference

CAS Number 103-56-0

Molecular Formula C₁₂H₁₄O₂

Molecular Weight 190.24 g/mol

Appearance Colorless Liquid

Flash Point 94 °C (201 °F)

Boiling Point 288 °C

GHS Health Hazards
Acute toxicity, oral: Category 5;

Skin irritation: Category 3

GHS Environmental Hazards None

Step-by-Step Disposal Procedures
Disposal of cinnamyl propionate must comply with local, regional, and national regulations.

Never discharge chemical waste into sewer systems or the environment.

Procedure for Unused or Waste Cinnamyl Propionate
Containment: Carefully transfer the waste cinnamyl propionate into a designated and

compatible chemical waste container. The container must be in good condition, leak-proof,

and have a secure, tight-fitting lid.

Labeling: As soon as waste is added, label the container clearly with a hazardous waste tag

provided by your institution's Environmental Health & Safety (EHRS) department. The label

should identify the contents as "Waste Cinnamyl Propionate."
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Segregation: Store the waste container segregated from incompatible materials to prevent

hazardous reactions.

Storage: Keep the sealed waste container in a designated, secondary containment area,

such as a spill tray, within a laboratory Satellite Accumulation Area (SAA). Ensure the

container remains closed at all times except when adding waste.

Disposal Request: Once the container is full or waste is ready for removal, contact your

institution's EHRS office to arrange for pickup and disposal by a licensed hazardous waste

handler. The standard disposal method is controlled incineration or other forms of chemical

destruction.

Procedure for Empty Containers
A container that held cinnamyl propionate must be properly decontaminated before being

discarded.

Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., ethanol or

acetone) that can dissolve the residue.

Collect Rinsate: The solvent rinsate from this cleaning process must be collected and

disposed of as hazardous chemical waste, following the procedure described above.

Final Disposal: Once triple-rinsed, deface or remove all chemical labels from the container.

To prevent reuse, puncture the container. It may then be disposed of in the regular trash or

recycled, according to your institution's specific policies.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of cinnamyl propionate and its empty containers.
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Caption: Workflow for the proper disposal of cinnamyl propionate waste and containers.
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To cite this document: BenchChem. [Proper Disposal of Cinnamyl Propionate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804193#cinnamyl-propionate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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